Ethyl 5-phenylthiazole-4-carboxylate

• CAS RN: 61323-28-2
• Molecular Formula: C12H11NO2S
• Molecular Weight: 233.29 g/mol
• IUPAC Name: ethyl 5-phenyl-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C12H11NO2S/c1-2-15-12(14)10-11(16-8-13-10)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key: LUKPEOJYPQUISQ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC=N1)C2=CC=CC=C2

Description

Ethyl 5-phenylthiazole-4-carboxylate is a useful research compound. Its molecular formula is C12H11NO2S and its molecular weight is 233.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepare a suspension of NaCN (0.25 g, 5.2 mmol) in ethanol (50 mL). Add dropwise ethyl isocyanoacetate (5 mL, 45.6 mmol) and thiobenzoic acid O-ethyl ester (6.9 g, 41.5 mmol) in ethanol (25 mL). Stir the reaction mixture at 50° C. for 96 hours and then concentrate in vacuo to an oil. Chromatograph (silica gel, 3:7 hexane/ethyl acetate) to afford 5-phenylthiazole-4-carboxylic acid ethyl ester (6.0 g). MS: m/e=234 (MH+).